Cas no 672-35-5 (5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole)

5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole structure
672-35-5 structure
Product Name:5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole
CAS No:672-35-5
MF:C3ClF3N2S
MW:188.558708190918
MDL:MFCD08275280
CID:1040247
PubChem ID:13279589
Update Time:2025-04-20

5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole
    • 5-CHLORO-3-TRIFLUOROMETHYL-[1,2,4]-THIADIAZOLE
    • 3-Trifluormethyl-5-chlor-1,2,4-thiadiazol
    • 3-trifluoromethyl-5-chloro-1,2,4-thiadiazole
    • 5-Chlor-3-trifluormethyl-1,2,4-thiadiazol
    • 5-chloro-3-trifluoromethyl-[1,2,4]thiadiazol
    • 5-chloro-3-trifluoromethyl-[1,2,4]thiadiazole
    • 5-chloro-3-trifluoromethyl-1,2,4-thiadiazole
    • AGN-PC-00LTVU
    • AK-82197
    • ANW-67767
    • CTK8C2084
    • EN001629
    • KB-10001
    • SureCN1400082
    • FT-0689949
    • 672-35-5
    • 5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazol
    • CS-0132555
    • SCHEMBL1400082
    • AKOS015898746
    • SB73852
    • DTXSID50534289
    • MFCD08275280
    • CS-10902
    • SY040206
    • EN300-172437
    • G32058
    • DB-008900
    • MDL: MFCD08275280
    • Inchi: 1S/C3ClF3N2S/c4-2-8-1(9-10-2)3(5,6)7
    • InChI Key: MCZJFFUPCJJZSD-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C(F)(F)F)=NS1

Computed Properties

  • Exact Mass: 187.9422814g/mol
  • Monoisotopic Mass: 187.9422814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Boiling Point: 154.0±50.0℃ at 760 mmHg

5-Chloro-3-(trifluoromethyl)-1,2,4-thiadiazole Pricemore >>

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